Cas no 2171943-92-1 (3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid
• CAS No: 2171943-92-1
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 5566419
• PubChem ID: 165594437
• Update Time: 2025-09-23

3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyoxolan-3-yl)thiane-3-carboxylic acid
• EN300-1629895
• 2171943-92-1
• 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid

• Inchi： 1S/C10H16O4S/c11-8(12)9(2-1-5-15-7-9)10(13)3-4-14-6-10/h13H,1-7H2,(H,11,12)
• InChI Key： PTQBKRUMLQLJOJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(COCC1)O

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid

Comprehensive Overview of 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid (CAS No. 2171943-92-1)

3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid (CAS No. 2171943-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a hydroxyoxolane (tetrahydrofuran) ring and a thiane (tetrahydrothiopyran) ring, linked via a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

Recent trends in scientific literature highlight the growing interest in sulfur-containing heterocycles, such as thiane derivatives, due to their enhanced bioavailability and metabolic stability. The presence of both oxygen and sulfur heteroatoms in 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid offers unique electronic and steric properties, making it a promising candidate for modulating enzyme interactions or designing novel catalysts. Researchers are actively exploring its potential in green chemistry and sustainable synthesis, aligning with global efforts to reduce environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid in drug development?" Studies suggest its utility as a building block for chiral auxiliaries and protease inhibitors, owing to its stereogenic centers and functional group versatility. Its carboxylic acid moiety also enables facile derivatization, a key feature for combinatorial chemistry libraries. Additionally, its hydroxyoxolane component may contribute to improved solubility, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

From an analytical perspective, CAS No. 2171943-92-1 poses intriguing challenges for characterization. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are often employed to confirm its structure and purity. The compound’s stability under various pH conditions is another area of investigation, particularly for researchers optimizing formulation strategies in medicinal chemistry. Notably, its thiane ring exhibits distinct conformational behavior, which could influence molecular recognition processes.

In the context of AI-driven drug discovery, 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid has been flagged in computational screenings for its potential as a scaffold hopping candidate. Machine learning models trained on QSAR (Quantitative Structure-Activity Relationship) datasets have identified its structural motifs as favorable for targeting GPCRs (G-Protein Coupled Receptors). This aligns with industry demand for novel pharmacophores to address undruggable targets.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s synthesis often involves atom-efficient protocols to minimize waste. Recent patents disclose innovative routes using biocatalysis or flow chemistry, reflecting the shift toward benign-by-design methodologies. Such advancements respond to the frequently asked query: "How can 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid be synthesized sustainably?"

Looking ahead, the demand for multifunctional heterocycles like 3-(3-Hydroxyoxolan-3-yl)thiane-3-carboxylic acid is expected to rise, driven by interdisciplinary applications in agrochemicals, flavor/fragrance chemistry, and polymeric materials. Its hybrid structure bridges gaps between traditional organic chemistry and cutting-edge molecular engineering, offering a template for innovation across industries.